Cas no 852918-42-4 (3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide)

• Product Name: 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide
• CAS No: 852918-42-4
• MF: C₁₁H₁₃Cl₂NO₄S₂
• MW: 358.26121878624
• CID: 5866600
• PubChem ID: 4787968
• Update Time: 2025-10-31

3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylbenzenesulfonamide
• 852918-42-4
• SR-01000068740
• F2547-0125
• SR-01000068740-1
• 3,4-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylbenzenesulfonamide
• Z71311982
• 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide
• AKOS024659396

• Inchi： 1S/C11H13Cl2NO4S2/c1-14(8-4-5-19(15,16)7-8)20(17,18)9-2-3-10(12)11(13)6-9/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： KQTBTIFLOJTVBU-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCS(=O)(=O)C2)C)(=O)=O)=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 356.9663056g/mol
• Monoisotopic Mass: 356.9663056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 852918-42-4)

The compound 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 852918-42-4) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorobenzene and thiolane moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets. The compound's sulfonamide group is a key functional element, often associated with antimicrobial and anti-inflammatory properties, which aligns with current trends in drug discovery.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide stands out due to its dual functionality, combining a sulfonamide backbone with a thiolane ring. This combination is rare and has sparked curiosity among scientists exploring novel therapeutic agents. The compound's CAS No. 852918-42-4 is frequently searched in academic databases, reflecting its growing relevance in drug development pipelines and agrochemical formulations.

One of the most discussed topics in the context of 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are actively investigating sulfonamide derivatives as alternatives to conventional antibiotics. The compound's mechanism of action is believed to involve inhibition of bacterial enzymes, making it a subject of intense study. Additionally, its structural stability and bioavailability are key factors driving its exploration in preclinical trials.

Another area of interest is the compound's application in crop protection. The agrochemical industry is constantly seeking innovative solutions to combat plant diseases and pests. The 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide has shown promise as a fungicidal agent, particularly against soil-borne pathogens. Its mode of action involves disrupting fungal cell membranes, a mechanism that is less likely to induce resistance compared to traditional fungicides. This aligns with the global shift toward sustainable agriculture and reduced chemical load on the environment.

The synthesis of 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide involves a multi-step process, with the thiolane ring formation being a critical step. Chemists have optimized the reaction conditions to achieve high yields and purity, which is essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 852918-42-4 is often referenced in patent literature, highlighting its commercial potential. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research institutions and pharmaceutical firms.

From a toxicological perspective, preliminary studies suggest that 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide exhibits a favorable safety profile at therapeutic doses. However, comprehensive toxicokinetic studies are still underway to evaluate its long-term effects. This is particularly important given the increasing regulatory scrutiny on new chemical entities in both the pharmaceutical and agrochemical sectors. Researchers are also exploring its metabolic pathways to ensure compatibility with human and environmental health standards.

In conclusion, 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 852918-42-4) represents a fascinating example of how sulfonamide chemistry continues to evolve. Its dual applications in medicine and agriculture, coupled with its unique structural attributes, make it a compound of significant interest. As research progresses, it is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and food security. For scientists and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.